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Compound of Interest

Compound Name: Bromoacetic acid-d3

Cat. No.: B084194

For researchers, scientists, and drug development professionals, understanding the stability
and proper storage of isotopically labeled compounds is paramount to ensuring experimental
integrity and the quality of synthesized products. This technical guide provides a
comprehensive overview of the stability and recommended storage conditions for Bromoacetic
acid-d3, a valuable building block in organic synthesis and drug discovery.

Bromoacetic acid-d3 (BrCD2COOD), a deuterated analog of bromoacetic acid, offers unique
advantages in mechanistic studies and as a tracer in metabolic research. However, its utility is
intrinsically linked to its chemical stability. This guide delves into the factors influencing its
degradation, provides quantitative data where available, and outlines detailed experimental
protocols for stability assessment.

Chemical and Physical Properties

A foundational understanding of the physicochemical properties of Bromoacetic acid-d3 is
essential for its proper handling and storage.
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Property Value Reference
Chemical Formula C2Ds3BrO:z [1112]
Molecular Weight 141.97 g/mol [3]

White to off-white, low-melting
Appearance , [3]

solid
Melting Point 47-49 °C [3]
Boiling Point 208 °C [3]

Soluble in water, chloroform

Solubility (sparingly), and methanol [11[3]
(slightly).
Hygroscopicity Hygroscopic [3]

Stability Profile of Bromoacetic Acid-d3

Bromoacetic acid-d3 is generally stable when stored under the recommended conditions.
However, it is susceptible to degradation through several pathways, including hydrolysis,
photodegradation, and thermal decomposition. The deuterium labeling at the a-position is
expected to exhibit a kinetic isotope effect, potentially slowing down degradation reactions
involving the cleavage of the C-D bond compared to its non-deuterated counterpart.

Hydrolysis

Bromoacetic acid can undergo hydrolysis to form glycolic acid and hydrobromic acid. The rate
of this reaction is influenced by temperature and pH. While specific kinetic data for the
deuterated species is not readily available, studies on bromoacetic acid indicate that the

hydrolysis rate is dependent on the concentration of both the undissociated acid and the
bromoacetate ion.

Photodegradation

Exposure to light can promote the degradation of haloacetic acids. For monobromoacetic acid,
photocatalytic degradation in the presence of titanium dioxide has been studied, with a
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reported half-life of 83 days at 15°C. It is crucial to protect Bromoacetic acid-d3 from light to

prevent photochemical decomposition.

Thermal Decomposition

When heated to decomposition, Bromoacetic acid-d3 is expected to emit toxic fumes of

bromide. Thermal decomposition products are likely to include carbon oxides and hydrogen

bromide gas.[4] While specific kinetic parameters for the thermal degradation of solid

Bromoacetic acid-d3 are not extensively documented in the literature, thermogravimetric

analysis (TGA) could be employed to determine its thermal stability profile.

Recommended Storage and Handling

To ensure the long-term integrity of Bromoacetic acid-d3, adherence to proper storage and

handling protocols is critical.

Condition Recommendation Rationale
Store at room temperature or Minimizes thermal degradation
Temperature . . .
refrigerated (+4°C). and potential hydrolysis.
Store under an inert ) )
Protects against moisture and
Atmosphere atmosphere (e.g., argon or o
i oxidation.
nitrogen).
Light Protect from light. Prevents photodegradation.
] Protect from moisture; store in The compound is hygroscopic
Moisture

a tightly sealed container.

and can hydrolyze.

Incompatibilities

Strong oxidizing agents, acids,

bases, and metals.

To prevent vigorous and
potentially hazardous

reactions.
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Recommended Storage and Handling Workflow for Bromoacetic Acid-d3

Receiving

Receive Bromoacetic acid-d3

Storage
Y

Store in a tightly sealed container |-——===========--—-—---———-—--—q

Handling
Y Y A Y
Protect from Light Store under Inert Atmosphere Store at Room Temperature or +4°C Handle in a well-ventilated area
(e.g., amber vial) (Argon or Nitrogen) (fume hood)

\ Disposal

Avoid contact with:

- Strong oxidizing agents Dispose of in accordance with
- Acids and Bases local regulations

- Metals

Click to download full resolution via product page
Caption: Recommended storage and handling workflow for Bromoacetic acid-d3.

Potential Degradation Pathway

The primary degradation pathway for Bromoacetic acid-d3 in the presence of water is
hydrolysis, leading to the formation of deuterated glycolic acid and hydrogen bromide.
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Hydrolysis Degradation Pathway of Bromoacetic Acid-d3

Bromoacetic acid-d3
(BrCD2C0OO0OD)

+ H20

Glycolic acid-d2

(HOCD>COOH) Hydrogen Bromide (HBr)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b084194?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084194?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

